![molecular formula C9H12N2O2 B1399884 [4-(Oxetan-3-yloxy)pyridin-2-yl]methanamine CAS No. 1380300-50-4](/img/structure/B1399884.png)
[4-(Oxetan-3-yloxy)pyridin-2-yl]methanamine
Overview
Description
Scientific Research Applications
Drug Development: Anti-Fibrosis Agents
This compound has been studied for its potential role in the development of anti-fibrotic drugs. Researchers have synthesized derivatives of pyridin-2-yl compounds and evaluated their biological activities against fibrotic diseases. Some derivatives have shown promising results in inhibiting the expression of collagen and hydroxyproline, indicating potential as novel anti-fibrotic drugs .
Medicinal Chemistry: Synthesis of Heterocyclic Compounds
In medicinal chemistry, the construction of novel heterocyclic compounds is crucial. [4-(Oxetan-3-yloxy)pyridin-2-yl]methanamine can serve as a building block for such compounds, which are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and antitumor properties .
Chemical Biology: Collagen Prolyl 4-Hydroxylases Inhibition
The compound’s derivatives have been used to study their effect on collagen prolyl 4-hydroxylases, enzymes involved in the synthesis of collagen. Inhibiting these enzymes can be a therapeutic strategy for treating fibrosis and other collagen-related disorders .
Organic Synthesis: Intermediate for Complex Molecules
Due to its reactive oxetane ring and pyridinyl moiety, [4-(Oxetan-3-yloxy)pyridin-2-yl]methanamine can act as an intermediate in the synthesis of more complex organic molecules. This can be particularly useful in the synthesis of pharmaceuticals and agrochemicals .
Pharmacology: Study of Pharmacokinetic Properties
The compound can be used to study pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME) in drug discovery. Its structural features may influence its behavior in biological systems, providing insights into the design of more effective drugs .
Biochemistry: Protein Interaction Studies
Researchers can use this compound to investigate interactions with specific proteins, especially those involved in disease pathways. By understanding how [4-(Oxetan-3-yloxy)pyridin-2-yl]methanamine binds to proteins, scientists can design targeted therapies .
Material Science: Organic Electronic Materials
The pyridin-2-yl group can contribute to electronic properties, making derivatives of this compound candidates for organic electronic materials. These materials are used in applications like organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs) .
Analytical Chemistry: Reference Standards
As a compound with a well-defined structure and properties, [4-(Oxetan-3-yloxy)pyridin-2-yl]methanamine can be used as a reference standard in analytical chemistry. This helps in the calibration of instruments and validation of analytical methods .
Safety And Hazards
properties
IUPAC Name |
[4-(oxetan-3-yloxy)pyridin-2-yl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c10-4-7-3-8(1-2-11-7)13-9-5-12-6-9/h1-3,9H,4-6,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPHCNYUENDZHPF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)OC2=CC(=NC=C2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901269262 |
Source
|
| Record name | 2-Pyridinemethanamine, 4-(3-oxetanyloxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901269262 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(Oxetan-3-yloxy)pyridin-2-yl]methanamine | |
CAS RN |
1380300-50-4 |
Source
|
| Record name | 2-Pyridinemethanamine, 4-(3-oxetanyloxy)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1380300-50-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Pyridinemethanamine, 4-(3-oxetanyloxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901269262 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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